Cas no 609812-03-5 (N-BOC-ERYTHRO-SPHINGOSINE)

• Product Name: N-BOC-ERYTHRO-SPHINGOSINE
• CAS No: 609812-03-5
• MF: C₂₃H₄₅NO₄
• MW: 399.607707738876
• CID: 826338
• PubChem ID: 71433697
• Update Time: 2025-10-29

N-BOC-ERYTHRO-SPHINGOSINE Chemical and Physical Properties

Names and Identifiers

• N-BOC-ERYTHRO-SPHINGOSINE
• LogP
• tert-butyl N-[(2R,3S)-1,3-dihydroxyoctadec-4-en-2-yl]carbamate
• tert-Butyl [(2R,3S)-1,3-dihydroxyoctadec-4-en-2-yl]carbamate
• 609812-03-5
• DTXSID40849531

• Inchi： 1S/C23H45NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(26)20(19-25)24-22(27)28-23(2,3)4/h17-18,20-21,25-26H,5-16,19H2,1-4H3,(H,24,27)/t20-,21+/m1/s1
• InChI Key： UMUDVBSIURBUGW-RTWAWAEBSA-N
• SMILES： O[C@@H](C=CCCCCCCCCCCCCC)[C@@H](CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 399.33505
• Monoisotopic Mass: 399.33485892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Melting Point: 59-60°C
• Stability/Shelf Life: Freezer
• PSA: 78.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-BOC-ERYTHRO-SPHINGOSINE

Professional Introduction to N-BOC-Erythro-Sphingosine (CAS No: 609812-03-5)

N-BOC-Erythro-Sphingosine, a compound with the chemical identifier CAS No: 609812-03-5, is a derivative of sphingosine that has garnered significant attention in the field of pharmaceutical and biochemical research. Sphingosine and its derivatives are known for their diverse biological activities, making them valuable candidates for drug development. The N-Boc (tert-butoxycarbonyl) protection group in this compound enhances its stability and reactivity, making it a preferred intermediate in synthetic chemistry and medicinal chemistry applications.

The structure of N-BOC-Erythro-Sphingosine consists of an erythro configuration, which is a specific stereochemical arrangement of the carbon atoms in the sphingosine backbone. This stereochemistry is crucial for the compound's biological activity, as it influences how the molecule interacts with biological targets. The N-Boc group provides a protective mechanism for the amine functionality, allowing for selective modifications at other positions in the molecule without affecting the amine group.

In recent years, there has been a surge in research focused on sphingolipids and their role in various physiological and pathological processes. Sphingosine derivatives have been shown to modulate signaling pathways involved in inflammation, cell death, and cancer. Specifically, N-BOC-Erythro-Sphingosine has been investigated for its potential as an anti-cancer agent. Studies have demonstrated that sphingosine analogs can induce apoptosis in cancer cells by disrupting sphingolipid metabolism and altering cellular signaling.

One of the most compelling aspects of N-BOC-Erythro-Sphingosine is its utility as a building block in the synthesis of more complex sphingolipid-based drugs. The protected amine group allows chemists to introduce additional functional groups or linkages without premature degradation, facilitating the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize sphingosine-1-phosphate (S1P) receptor modulators, which have shown promise in treating autoimmune diseases and inflammation.

The synthesis of N-BOC-Erythro-Sphingosine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The use of advanced synthetic techniques such as chiral resolution and catalytic hydrogenation ensures that the final product meets the stringent requirements for pharmaceutical applications. The Boc protection group is particularly useful in this context, as it can be easily removed under mild acidic conditions without affecting other sensitive functional groups.

Recent advancements in analytical chemistry have enabled more accurate characterization of N-BOC-Erythro-Sphingosine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the identity and purity of the compound. These analytical methods are essential for ensuring that the material meets regulatory standards before it can be used in preclinical or clinical studies.

The pharmacological properties of N-BOC-Erythro-Sphingosine have been extensively studied in vitro and in vivo. Preclinical trials have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in pro-inflammatory cytokine production. Additionally, animal models have demonstrated that it can suppress tumor growth by inducing apoptosis and inhibiting angiogenesis. These findings have positioned N-BOC-Erythro-Sphingosine as a promising candidate for further clinical development.

The future direction of research on N-BOC-Erythro-Sphingosine includes exploring its potential in combination therapies with other anti-cancer agents. By leveraging its ability to modulate sphingolipid metabolism, researchers aim to develop synergistic treatment strategies that enhance therapeutic efficacy while minimizing side effects. Furthermore, studies are ongoing to optimize synthetic routes for large-scale production, ensuring cost-effective manufacturing processes for future commercialization.

In conclusion, N-BOC-Erythro-Sphingosine (CAS No: 609812-03-5) represents a significant advancement in sphingolipid-based drug development. Its unique structural features and biological activities make it a valuable tool for researchers investigating cancer therapy, inflammation, and other critical disease pathways. As our understanding of sphingolipid biology continues to grow, compounds like this will play an increasingly important role in shaping the future of medicine.